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Compound of Interest

Compound Name: 1-Ethylpyrrolidin-3-amine

Cat. No.: B1314340

An In-depth Technical Guide to 1-Ethylpyrrolidin-
3-amine

This technical guide provides a comprehensive overview of the chemical properties, structure,
and synthesis of 1-Ethylpyrrolidin-3-amine, a heterocyclic amine of interest to researchers
and professionals in drug development and chemical synthesis.

Chemical Identity and Properties

1-Ethylpyrrolidin-3-amine is a substituted pyrrolidine, a five-membered nitrogen-containing
heterocycle. The pyrrolidine ring is a common scaffold in numerous natural alkaloids and
synthetic drugs.[1] The presence of both a secondary amine within the ring (which is alkylated
to a tertiary amine by the ethyl group) and a primary exocyclic amine group defines its chemical
reactivity and physical properties.

The carbon at the 3-position of the pyrrolidine ring is a chiral center, meaning 1-
Ethylpyrrolidin-3-amine can exist as two distinct enantiomers, (R)-1-Ethylpyrrolidin-3-amine
and (S)-1-Ethylpyrrolidin-3-amine, or as a racemic mixture.

Table 1: General and Physicochemical Properties
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Property

Value

Source(s)

IUPAC Name

(3R)-1-Ethylpyrrolidin-3-amine

[2]

(S)-1-Ethylpyrrolidin-3-amine
dihydrochloride

[3]

Synonyms

(R)-1-ethylpyrrolidin-3-amine

[2]

CAS Number

755039-92-0 ((R)-enantiomer)

[2]

1336912-66-3 ((S)-enantiomer

dihydrochloride) 3l

Molecular Formula C6H14N2 [2]
Molecular Weight 114.19 g/mol [2]
Boiling Point 134.5 + 8.0 °C (Predicted) [2]
Density 0.914 £ 0.06 g/cm3 (Predicted) [2]
pKa 9.89 + 0.40 (Predicted) [2]

Lower aliphatic amines are typically gases or liquids at room temperature with a characteristic

fishy odor.[4] Their solubility in water is dependent on their ability to form hydrogen bonds,

which decreases as the molar mass and size of the hydrophobic alkyl groups increase.[4]

Chemical Structure and Stereochemistry

The structure of 1-Ethylpyrrolidin-3-amine consists of a central pyrrolidine ring. An ethyl

group is attached to the nitrogen atom at position 1, and an amine group is attached to the

carbon atom at position 3.
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General Synthetic Workflow

Starting Materials
(e.g., Keto-ester, Ethylamine)

Step 1. Formation of Pyrrolidinone Ring
(e.g., Cyclocondensation)

l

Step 2: Reduction of Carbonyl and Ester Groups
(e.g., using LiAIH4)

l

Step 3: Introduction of Amine Group
(e.g., via Mesylation and Azide Substitution, followed by Reduction)

'

Purification
(e.g., Distillation, Chromatography)

l

Analysis
(NMR, IR, MS)

1-Ethylpyrrolidin-3-amine
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Potential Research Applications

1-Ethylpyrrolidin-3-amine

Application Areas

Chemical Synthesis
(Scaffold)

Drug Discovery Lead

Ligand for Metal Complexes

Potential Therapeutic Areas

Antimicrobial Agents

CNS-active Agents

Anticancer Agents

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 5/5 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1314340?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1314340?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

